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Compound of Interest

Compound Name: 5-Chloro-1,10-phenanthroline

Cat. No.: B167300 Get Quote

An In-depth Technical Guide to 5-Chloro-1,10-phenanthroline

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chloro-1,10-phenanthroline, with the CAS number 4199-89-7, is a heterocyclic organic

compound that has garnered significant interest in various scientific fields. Its rigid, planar

structure and the presence of two nitrogen atoms make it an excellent chelating agent for a

variety of metal ions. This property is central to its wide range of applications, from analytical

chemistry to the development of novel therapeutic agents. This technical guide provides a

comprehensive overview of the physicochemical properties, synthesis, key reactions, and

diverse applications of 5-Chloro-1,10-phenanthroline, with a focus on its relevance to

researchers in chemistry and drug development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 5-Chloro-1,10-phenanthroline
is essential for its application in research and development. These properties are summarized

in the table below.
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Property Value Reference(s)

CAS Number 4199-89-7 [1][2][3][4][5][6][7][8][9][10][11]

Molecular Formula C₁₂H₇ClN₂ [1][3][4][5][7][8][9][10]

Molecular Weight 214.65 g/mol [1][3][4][5][7][8][9][10]

Appearance
White to light yellow or light

orange crystalline powder/solid
[4]

Melting Point 123-126 °C [1][2][5]

Boiling Point (Predicted) 397.4 ± 22.0 °C [1][2][6]

Solubility

Soluble in organic solvents

such as benzene, acetone,

and alcohol.

[1][2][6][8]

pKa (Predicted) 4.02 ± 0.10 [6]

LogP (Octanol/Water Partition

Coefficient, Calculated)
3.436 [12]

Water Solubility (log₁₀WS,

Calculated)
-5.30 mol/L [12]

Synthesis and Reactions
The synthesis of 5-Chloro-1,10-phenanthroline can be achieved through various methods,

primarily involving the modification of the parent 1,10-phenanthroline molecule. General

strategies for synthesizing substituted phenanthrolines include classical condensation reactions

like the Skraup and Doebner-von Miller reactions, which build the heterocyclic ring system from

simpler precursors.[13] Alternatively, direct functionalization of the pre-formed phenanthroline

core is a common approach.[13]

A key reaction involving 5-Chloro-1,10-phenanthroline is its N-oxidation. For instance, it can

be reacted with potassium peroxomonosulfate (PMS) in an acidic aqueous solution to yield 5-
chloro-1,10-phenanthroline-1-N-oxide.[2][14]
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General Synthesis Workflow for Substituted Phenanthrolines

Ring-Forming Reactions

Direct Functionalization

Acyclic/Simpler Cyclic Precursors Skraup/Doebner-von Miller Reaction
Glycerol, H₂SO₄, Oxidizing Agent

Phenanthroline Core

1,10-Phenanthroline Halogenation/Nitration, etc. e.g., 5-Chloro-1,10-phenanthroline

Applications of 5-Chloro-1,10-phenanthroline

Key Application Areas

5-Chloro-1,10-phenanthroline

Coordination Chemistry

Ligand for Metal Complexes

Analytical Chemistry

Metal Ion Detection

Materials Science

Precursor for Ionic Liquids, MOFs

Drug Development

Metallointercalators, Enzyme Inhibitors
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Proposed Mechanism of Action for Phenanthroline-based Metallointercalators

[Pt(5-Cl-phen)(AL)]²⁺

Intercalation ROS Generation

DNA

DNA Damage

Cell Cycle Arrest

Apoptosis

Mitochondrial Damage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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